Cas no 13210-47-4 (1-Butanol,2-(1-phthalazinylamino)-)

• Product Name: 1-Butanol,2-(1-phthalazinylamino)-
• CAS No: 13210-47-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 146948
• PubChem ID: 269746
• Update Time: 2025-04-19

1-Butanol,2-(1-phthalazinylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,2-(1-phthalazinylamino)-
• 2-(phthalazin-1-ylamino)butan-1-ol
• 1-(1-Hydroxymethyl-propylamino)-phthalazin
• 2-phthalazin-1-ylamino-butan-1-ol
• AC1L6N4O
• AC1Q4YHG
• AG-J-27160
• AR-1C9714
• CTK4B7732
• NSC111245
• 13210-47-4
• DTXSID10296735
• NSC-111245
• AKOS008922914

• Inchi： 1S/C12H15N3O/c1-2-10(8-16)14-12-11-6-4-3-5-9(11)7-13-15-12/h3-7,10,16H,2,8H2,1H3,(H,14,15)
• InChI Key： XVMARLREBBIJEC-UHFFFAOYSA-N
• SMILES： OCC(CC)NC1=C2C=CC=CC2=CN=N1

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 480.8°C at 760 mmHg
• Flash Point: 244.6°C
• Refractive Index: 1.659
• PSA: 58.04
• LogP: 1.88560